Cas no 1805534-71-7 (6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine)

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine is a versatile pyridine derivative with a unique substitution pattern, offering multiple reactive sites for further functionalization. The presence of an aminomethyl group enables conjugation or derivatization, while the difluoromethyl moiety enhances metabolic stability and bioavailability. The iodine substituent at the 3-position provides a handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the synthesis of complex heterocyclic systems. This compound is particularly valuable in medicinal chemistry and agrochemical research, where its structural features can be leveraged to develop targeted small-molecule inhibitors or bioactive intermediates. Its well-defined reactivity profile makes it a useful building block for synthetic applications.

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine structure

1805534-71-7 structure

Product Name:6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine

CAS No:1805534-71-7

MF:C₈H₉F₂IN₂

MW:298.071740865707

CID:4891371

Update Time:2025-06-13

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine
- Inchi： 1S/C8H9F2IN2/c1-4-7(11)6(8(9)10)2-5(3-12)13-4/h2,8H,3,12H2,1H3
- InChI Key： JNYRTUQVJPBRPU-UHFFFAOYSA-N
- SMILES： IC1=C(C)N=C(CN)C=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
XLogP3: 1.4
Topological Polar Surface Area: 38.9

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025089-250mg	6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine	1805534-71-7	95%	250mg	$1,048.60	2022-04-01
Alichem	A029025089-500mg	6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine	1805534-71-7	95%	500mg	$1,600.75	2022-04-01
Alichem	A029025089-1g	6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine	1805534-71-7	95%	1g	$2,895.00	2022-04-01

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine

Recent Advances in the Study of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine (CAS: 1805534-71-7)

The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine (CAS: 1805534-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, including a difluoromethyl group and an iodo substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the iodo substituent, followed by a reductive amination step to install the aminomethyl group. This method not only enhances the efficiency of production but also reduces the environmental impact compared to traditional approaches.

In addition to its synthetic utility, 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine has been investigated for its biological activity. Preliminary in vitro studies have indicated that the compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The presence of the difluoromethyl group is believed to enhance the compound's metabolic stability and bioavailability, making it a valuable scaffold for further drug development.

Another significant development is the use of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine as a precursor in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. Researchers have successfully incorporated fluorine-18 into the difluoromethyl group, creating a PET tracer with potential applications in oncology. This innovation opens new avenues for non-invasive diagnostic imaging and could lead to earlier detection of tumors.

Despite these promising findings, challenges remain in the clinical translation of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine. Issues such as off-target effects and pharmacokinetic variability need to be addressed through further preclinical studies. However, the compound's versatility and unique chemical properties make it a compelling candidate for continued research. Future studies are expected to explore its potential in combination therapies and as a tool compound for probing biological pathways.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine (CAS: 1805534-71-7) represents a valuable addition to the toolkit of medicinal chemists and chemical biologists. Its recent advancements in synthesis, biological activity, and diagnostic applications highlight its multifaceted potential. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics and imaging agents.